2-{[Dimethyl(phenyl)silyl]sulfanyl}-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane

• CAS No.: 832083-97-3
• Molecular Formula: C17H38SSi5
• Molecular Weight: 415.0 g/mol
• IUPAC Name: dimethyl-phenyl-tris(trimethylsilyl)silylsulfanylsilane
• InChI: InChI=1S/C17H38SSi5/c1-19(2,3)23(20(4,5)6,21(7,8)9)18-22(10,11)17-15-13-12-14-16-17/h12-16H,1-11H3
• InChI Key: RQMFFAPTODCXKX-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)[Si]([Si](C)(C)C)([Si](C)(C)C)S[Si](C)(C)C1=CC=CC=C1

Description

2-{[Dimethyl(phenyl)silyl]sulfanyl}-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane is an organosilicon compound that features a unique structure combining silicon, sulfur, and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[Dimethyl(phenyl)silyl]sulfanyl}-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane typically involves the reaction of trimethylsilyl chloride with hexamethyldisilane in the presence of a base such as sodium hydride. The reaction proceeds through a nucleophilic substitution mechanism, where the trimethylsilyl group is introduced to the hexamethyldisilane backbone. The presence of a phenyl group is achieved through the use of phenylmagnesium bromide in a Grignard reaction, which attaches the phenyl group to the silicon atom.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of catalysts and advanced purification techniques such as distillation and chromatography can further improve the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-{[Dimethyl(phenyl)silyl]sulfanyl}-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or m-chloroperbenzoic acid, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of silanes with reduced oxidation states.

Substitution: The compound can undergo nucleophilic substitution reactions where the trimethylsilyl group is replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as a solvent.

Reduction: Lithium aluminum hydride, sodium borohydride, tetrahydrofuran as a solvent.

Substitution: Halides (e.g., bromine, chlorine), alkoxides (e.g., methoxide, ethoxide), polar aprotic solvents (e.g., dimethyl sulfoxide, acetonitrile).

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Reduced silanes.

Substitution: Halosilanes, alkoxysilanes.

Scientific Research Applications

2-{[Dimethyl(phenyl)silyl]sulfanyl}-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane has several scientific research applications:

Organic Synthesis: Used as a reagent in the synthesis of complex organic molecules, particularly in the formation of carbon-silicon bonds.

Materials Science: Employed in the development of silicon-based materials with unique properties, such as high thermal stability and resistance to oxidation.

Biology and Medicine: Investigated for its potential use in drug delivery systems and as a precursor for bioactive silicon-containing compounds.

Industry: Utilized in the production of specialty chemicals and advanced materials for electronics and coatings.

Mechanism of Action

The mechanism of action of 2-{[Dimethyl(phenyl)silyl]sulfanyl}-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane involves its ability to participate in various chemical reactions due to the presence of reactive silicon and sulfur atoms. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. The molecular targets and pathways involved include the formation of silicon-carbon and silicon-oxygen bonds, which are crucial for its reactivity and applications.

Comparison with Similar Compounds

Similar Compounds

Tris(trimethylsilyl)silane: Another organosilicon compound used as a radical reducing agent and in hydrosilylation reactions.

2-(Trimethylsilyl)phenyl trifluoromethanesulfonate: An ortho-benzyne precursor used in aryne chemistry.

Uniqueness

2-{[Dimethyl(phenyl)silyl]sulfanyl}-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)trisilane is unique due to the presence of both phenyl and sulfanyl groups, which impart distinct reactivity and properties compared to other organosilicon compounds. Its ability to undergo a wide range of chemical reactions and its applications in various fields make it a valuable compound for scientific research and industrial applications.